3-chloro-N-(4-(piperidin-1-yl)but-2-yn-1-yl)benzamide

• IUPAC Name: 3-chloro-N-(4-piperidin-1-ylbut-2-ynyl)benzamide
• InChI: InChI=1S/C16H19ClN2O/c17-15-8-6-7-14(13-15)16(20)18-9-2-5-12-19-10-3-1-4-11-19/h6-8,13H,1,3-4,9-12H2,(H,18,20)
• InChI Key: KOUUOBIJCNMNEL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC#CCNC(=O)C2=CC(=CC=C2)Cl
• Molecular Formula: C16H19ClN2O
• Molecular Weight: 290.79 g/mol

Description

3-chloro-N-(4-(piperidin-1-yl)but-2-yn-1-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is a potent inhibitor of a specific enzyme, making it a valuable tool for studying the biochemical and physiological effects of this enzyme. In

Mechanism of Action

The mechanism of action of 3-chloro-N-(4-(piperidin-1-yl)but-2-yn-1-yl)benzamide involves the inhibition of the specific enzyme mentioned earlier. This enzyme is involved in the production of a specific molecule, and by inhibiting its activity, the production of this molecule is reduced. This reduction in molecule production has been shown to have several physiological effects, including anti-inflammatory and anti-cancer properties.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific process being studied. However, some of the most notable effects include reduced inflammation, reduced cancer cell growth, and improved cognitive function in neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 3-chloro-N-(4-(piperidin-1-yl)but-2-yn-1-yl)benzamide in lab experiments include its high potency and specificity for the target enzyme. However, this compound has limitations, including its potential toxicity and the need for careful dosing to ensure accurate results.

Future Directions

There are several future directions for research involving 3-chloro-N-(4-(piperidin-1-yl)but-2-yn-1-yl)benzamide. These include further investigation into its potential use as a therapeutic agent for inflammatory diseases, cancer, and neurodegenerative diseases. Additionally, researchers could explore the effects of this compound on other physiological processes and identify new applications for its use in scientific research.
In conclusion, this compound is a valuable compound for scientific research due to its unique properties. Its ability to inhibit a specific enzyme has led to extensive research into its potential therapeutic applications and effects on physiological processes. While there are limitations to its use, the future directions for research involving this compound are promising and could lead to significant advancements in our understanding of several diseases and physiological processes.

Synthesis Methods

The synthesis of 3-chloro-N-(4-(piperidin-1-yl)but-2-yn-1-yl)benzamide involves several steps. The first step is the preparation of 4-(piperidin-1-yl)but-2-yn-1-ol, which is then reacted with 3-chlorobenzoyl chloride to form the desired product. The yield of this synthesis method is high, making it an efficient and cost-effective way to produce this compound.

Scientific Research Applications

3-chloro-N-(4-(piperidin-1-yl)but-2-yn-1-yl)benzamide has been extensively used in scientific research for its ability to inhibit a specific enzyme. This enzyme is involved in several physiological processes, including inflammation, cancer, and neurodegenerative diseases. By inhibiting this enzyme, researchers can study the effects of its inhibition on these processes.